Cas no 1261948-12-2 (3-Bromo-5-(2-methoxy-5-trifluoromethylphenyl)phenol)

• Product Name: 3-Bromo-5-(2-methoxy-5-trifluoromethylphenyl)phenol
• CAS No: 1261948-12-2
• MF: C₁₄H₁₀BrF₃O₂
• MW: 347.127213954926
• MDL: MFCD18316162
• CID: 2765364
• PubChem ID: 53221885
• Update Time: 2025-11-02

3-Bromo-5-(2-methoxy-5-trifluoromethylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• MFCD18316162
• 5-Bromo-2'-methoxy-5'-(trifluoromethyl)[1,1'-biphenyl]-3-ol
• DTXSID20686481
• 3-BROMO-5-(2-METHOXY-5-TRIFLUOROMETHYLPHENYL)PHENOL
• 3-Bromo-5-(2-methoxy-5-trifluoromethylphenyl)phenol, 95%
• 1261948-12-2
• 3-Bromo-5-(2-methoxy-5-trifluoromethylphenyl)phenol

• MDL： MFCD18316162
• Inchi： 1S/C14H10BrF3O2/c1-20-13-3-2-9(14(16,17)18)6-12(13)8-4-10(15)7-11(19)5-8/h2-7,19H,1H3
• InChI Key： DEKYHFNUKJRWQS-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)C1C=C(C(F)(F)F)C=CC=1OC)O

Computed Properties

• Exact Mass: 345.98163Da
• Monoisotopic Mass: 345.98163Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 29.5Ų

Additional information on 3-Bromo-5-(2-methoxy-5-trifluoromethylphenyl)phenol

3-Bromo-5-(2-methoxy-5-trifluoromethylphenyl)phenol (CAS 1261948-12-2): A Versatile Fluorinated Phenolic Compound for Advanced Research

In the rapidly evolving field of fluorinated organic compounds, 3-Bromo-5-(2-methoxy-5-trifluoromethylphenyl)phenol (CAS 1261948-12-2) has emerged as a compound of significant interest to researchers. This brominated trifluoromethyl phenolic derivative combines unique structural features that make it valuable for various applications in medicinal chemistry, materials science, and specialty chemical synthesis.

The molecular structure of 3-Bromo-5-(2-methoxy-5-trifluoromethylphenyl)phenol incorporates several functional groups that contribute to its distinctive properties. The presence of both bromo and methoxy substituents on the aromatic rings, along with the electron-withdrawing trifluoromethyl group, creates a molecule with interesting electronic characteristics. These features are particularly relevant in current research trends focusing on fluorine-containing pharmaceuticals and advanced materials.

Recent studies highlight the growing importance of trifluoromethylated compounds in drug discovery, with approximately 30% of newly approved pharmaceuticals containing fluorine atoms. While 3-Bromo-5-(2-methoxy-5-trifluoromethylphenyl)phenol itself is not a drug candidate, its structural motifs are frequently encountered in the development of bioactive molecules and pharmaceutical intermediates. Researchers particularly value this compound for its potential as a building block in the synthesis of more complex fluorinated aromatic systems.

In materials science applications, the combination of bromine and trifluoromethyl groups in 3-Bromo-5-(2-methoxy-5-trifluoromethylphenyl)phenol offers interesting possibilities for creating specialized polymers and liquid crystals. The electron-deficient nature of the trifluoromethylphenyl moiety can influence the electronic properties of resulting materials, making them potentially useful for organic electronics and optoelectronic devices - areas that have seen tremendous growth in recent years.

The synthesis and handling of 3-Bromo-5-(2-methoxy-5-trifluoromethylphenyl)phenol require specialized knowledge in organofluorine chemistry. Modern synthetic approaches often employ palladium-catalyzed coupling reactions or electrophilic aromatic substitution methods to introduce the various substituents onto the phenolic core. These techniques align with current industry trends toward more efficient and sustainable synthetic methodologies.

Analytical characterization of 3-Bromo-5-(2-methoxy-5-trifluoromethylphenyl)phenol typically involves advanced techniques such as NMR spectroscopy (particularly ¹⁹F NMR for the trifluoromethyl group), mass spectrometry, and HPLC purity analysis. The compound's stability under various conditions is an important consideration for researchers, especially those working on long-term material applications or multi-step synthetic processes.

From a commercial perspective, the demand for fluorinated building blocks like 3-Bromo-5-(2-methoxy-5-trifluoromethylphenyl)phenol has been steadily increasing. Suppliers typically offer this compound in research quantities with high purity specifications, catering to academic institutions and pharmaceutical research laboratories. The global market for specialty fluorochemicals continues to expand, driven by innovations in healthcare, electronics, and advanced materials.

Environmental and safety considerations for 3-Bromo-5-(2-methoxy-5-trifluoromethylphenyl)phenol follow standard laboratory protocols for handling aromatic bromo compounds. While not classified as highly hazardous, proper personal protective equipment and ventilation are recommended when working with this material, in line with general laboratory safety practices for organic synthesis.

Future research directions involving 3-Bromo-5-(2-methoxy-5-trifluoromethylphenyl)phenol may explore its potential as a precursor for metal-organic frameworks (MOFs) or other advanced porous materials. The combination of its phenolic hydroxyl group and aromatic bromine atom offers multiple sites for further functionalization, making it a versatile intermediate in materials design - a hot topic in contemporary materials chemistry research.

For researchers interested in fluorine chemistry or aromatic compound synthesis, 3-Bromo-5-(2-methoxy-5-trifluoromethylphenyl)phenol represents an interesting case study in molecular design. Its balanced combination of substituents demonstrates how careful placement of functional groups can create compounds with tailored properties for specific applications in both life sciences and materials development.

The scientific literature contains numerous examples of structurally related compounds that highlight the potential applications of 3-Bromo-5-(2-methoxy-5-trifluoromethylphenyl)phenol. These include studies on fluorinated liquid crystals for display technologies, bioactive molecule synthesis, and polymeric materials with specialized electronic properties - all areas of significant current research interest.

As the field of fluorine chemistry continues to advance, compounds like 3-Bromo-5-(2-methoxy-5-trifluoromethylphenyl)phenol will likely find new applications in emerging technologies. Researchers are encouraged to explore its potential in combination with other innovative synthetic methodologies, such as flow chemistry or photocatalysis, to develop novel derivatives with enhanced properties.